Cas no 6665-00-5 (D-Galactose,6-(dihydrogen phosphate))
6665-00-5 structure
Product Name:D-Galactose,6-(dihydrogen phosphate)
CAS No:6665-00-5
MF:C6H13O9P
MW:260.135783910751
CID:503128
PubChem ID:3034794
Update Time:2025-04-19
D-Galactose,6-(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- D-Galactose,6-(dihydrogen phosphate)
- galactose-6-phosphate
- D-Galactose 6-phosphoric acid
- D-Galactose-6-phosphate
- D-glucose 6-phosphate
- Galactose-6-phosphoric acid
- D-Galactose, 6-(dihydrogen phosphate)
- 6665-00-5
- SCHEMBL8488
- PD006796
- Glucose-6-phosphate (G6P)
- DTXSID401314709
- [(2R,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] dihydrogen phosphate
- 6-O-phosphono-D-galactose
- aldehydo-D-galactose 6-(dihydrogen phosphate)
- CHEBI:17733
- VFRROHXSMXFLSN-KCDKBNATSA-N
- 9FBEA297-CF39-432F-9160-9837FABA7C9E
- DB03581
- {[(2R,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl]oxy}phosphonic acid
- Galactose 6-phosphate
- BDBM197174
-
- Inchi： 1S/C6H13O9P/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14/h1,3-6,8-11H,2H2,(H2,12,13,14)/t3-,4+,5+,6-/m0/s1
- InChI Key： VFRROHXSMXFLSN-KCDKBNATSA-N
- SMILES： P(=O)(O)(O)OC[C@H]([C@@H]([C@@H]([C@H](C=O)O)O)O)O
Computed Properties
- Exact Mass: 260.03000
- Monoisotopic Mass: 260.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 165A^2
- XLogP3: -4.5
Experimental Properties
- Density: 1.832
- Boiling Point: 667.8°C at 760 mmHg
- Flash Point: 357.7°C
- Refractive Index: 1.586
- PSA: 166.72000
- LogP: -3.10440
D-Galactose,6-(dihydrogen phosphate) Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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